2-{1-[(1-Hydroxybutan-2-yl)amino]-2-(naphthalen-1-yl)ethylidene}-5,5-dimethylcyclohexane-1,3-dione

• Molecular Formula: C24H29NO3
• Molecular Weight: 379.5 g/mol
• IUPAC Name: 3-hydroxy-2-[N-(1-hydroxybutan-2-yl)-C-(naphthalen-1-ylmethyl)carbonimidoyl]-5,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C24H29NO3/c1-4-18(15-26)25-20(23-21(27)13-24(2,3)14-22(23)28)12-17-10-7-9-16-8-5-6-11-19(16)17/h5-11,18,26-27H,4,12-15H2,1-3H3
• InChI Key: JKFZPKTVGNOJQV-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)N=C(CC1=CC=CC2=CC=CC=C21)C3=C(CC(CC3=O)(C)C)O

Description

2-[1-{[1-(HYDROXYMETHYL)PROPYL]AMINO}-2-(1-NAPHTHYL)ETHYLIDENE]-5,5-DIMETHYL-1,3-CYCLOHEXANEDIONE is a complex organic compound with a unique structure that combines multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This could include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

2-[1-{[1-(HYDROXYMETHYL)PROPYL]AMINO}-2-(1-NAPHTHYL)ETHYLIDENE]-5,5-DIMETHYL-1,3-CYCLOHEXANEDIONE can undergo various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to form aldehydes or carboxylic acids.

Reduction: The carbonyl groups in the cyclohexanedione core can be reduced to form alcohols.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The conditions typically involve controlled temperatures, specific pH levels, and the use of solvents to facilitate the reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxymethyl group can yield aldehydes or carboxylic acids, while reduction of the carbonyl groups can produce alcohols .

Scientific Research Applications

2-[1-{[1-(HYDROXYMETHYL)PROPYL]AMINO}-2-(1-NAPHTHYL)ETHYLIDENE]-5,5-DIMETHYL-1,3-CYCLOHEXANEDIONE has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[1-{[1-(HYDROXYMETHYL)PROPYL]AMINO}-2-(1-NAPHTHYL)ETHYLIDENE]-5,5-DIMETHYL-1,3-CYCLOHEXANEDIONE involves its interaction with specific molecular targets and pathways. The compound’s functional groups allow it to bind to enzymes, receptors, or other biomolecules, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

• 2-{[1-({[1-(Hydroxymethyl)propyl]amino}methyl)-2-naphthyl]oxy}acetamide
• 1,3-Cyclohexanedione derivatives

Uniqueness

2-[1-{[1-(HYDROXYMETHYL)PROPYL]AMINO}-2-(1-NAPHTHYL)ETHYLIDENE]-5,5-DIMETHYL-1,3-CYCLOHEXANEDIONE is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. This uniqueness makes it a valuable compound for research and industrial applications .